[(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea

• Molecular Formula: C10H12N4O4S
• Molecular Weight: 284.29 g/mol
• IUPAC Name: [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea
• InChI: InChI=1S/C10H12N4O4S/c1-17-8-3-6(5-12-13-10(11)19)7(14(15)16)4-9(8)18-2/h3-5H,1-2H3,(H3,11,13,19)/b12-5-
• InChI Key: YQHFMQFTTFVZBA-XGICHPGQSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=N\NC(=S)N)[N+](=O)[O-])OC
• SMILES: COC1=C(C=C(C(=C1)C=NNC(=S)N)[N+](=O)[O-])OC

Description

[(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea, also known as DMNTU, is a chemical compound that has gained attention for its potential applications in scientific research. DMNTU belongs to the family of thiourea compounds, which have been widely studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This may contribute to its observed biological effects, such as its ability to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
[(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea has been shown to have a variety of biochemical and physiological effects in cells and organisms. These include the modulation of oxidative stress, the regulation of gene expression, and the inhibition of cell proliferation. Additionally, [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea for lab experiments is its high solubility in organic solvents, which makes it easy to work with in the laboratory. Additionally, its diverse biological activities make it a versatile tool for studying a wide range of biological processes. However, [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea's potential toxicity and limited availability may pose challenges for its use in certain experiments.

Future Directions

There are many potential future directions for research involving [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicities. Finally, the development of new synthesis methods for [(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea may enable its wider use in scientific research.

Synthesis Methods

[(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea can be synthesized through a multi-step reaction process involving the condensation of 4,5-dimethoxy-2-nitrobenzaldehyde with thiourea. The resulting product is a yellow crystalline solid that is highly soluble in organic solvents.

Scientific Research Applications

[(Z)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea has been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. This makes it a promising candidate for use in scientific research, particularly in the fields of pharmacology and medicinal chemistry.